Cas no 1214351-37-7 (4-Methyl-5-nitro-2-(pyridin-4-yl)pyridine)

• Product Name: 4-Methyl-5-nitro-2-(pyridin-4-yl)pyridine
• CAS No: 1214351-37-7
• MF: C₁₁H₉N₃O₂
• MW: 215.208061933517
• CID: 4909301
• Update Time: 2025-06-08

4-Methyl-5-nitro-2-(pyridin-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-5-nitro-2-(pyridin-4-yl)pyridine
• 4-Methyl-5-nitro-2-(pyridin-4-yl)pyridine

• Inchi： 1S/C11H9N3O2/c1-8-6-10(9-2-4-12-5-3-9)13-7-11(8)14(15)16/h2-7H,1H3
• InChI Key： AMUGQZHXWBVPSN-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN=C(C2C=CN=CC=2)C=C1C)=O

Computed Properties

• Exact Mass: 215.069
• Monoisotopic Mass: 215.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 71.6

Additional information on 4-Methyl-5-nitro-2-(pyridin-4-yl)pyridine

Comprehensive Overview of 4-Methyl-5-nitro-2-(pyridin-4-yl)pyridine (CAS No. 1214351-37-7)

4-Methyl-5-nitro-2-(pyridin-4-yl)pyridine (CAS No. 1214351-37-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine and nitro functional groups, serves as a key intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its structural versatility and reactivity. The 4-methyl-5-nitro substitution pattern further enhances its utility in designing novel therapeutic agents.

In recent years, the demand for nitrogen-containing heterocycles like 4-Methyl-5-nitro-2-(pyridin-4-yl)pyridine has surged, driven by their prominence in medicinal chemistry and material science. A growing body of literature highlights its role in developing kinase inhibitors and antimicrobial agents, aligning with current trends in targeting resistant pathogens. The compound’s CAS No. 1214351-37-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Its molecular framework also makes it a candidate for catalysis and ligand design, addressing modern challenges in sustainable chemistry.

The synthesis of 4-Methyl-5-nitro-2-(pyridin-4-yl)pyridine involves multi-step organic reactions, often employing palladium-catalyzed cross-coupling or nitration techniques. These methods are optimized for high yield and purity, critical for industrial-scale production. Analysts note its stability under standard conditions, though precautions are advised during handling due to its nitro group reactivity. The compound’s spectroscopic properties (e.g., NMR, IR) are well-documented, aiding in quality control and structural verification.

From an SEO perspective, queries such as "4-Methyl-5-nitro-2-(pyridin-4-yl)pyridine synthesis" and "CAS 1214351-37-7 applications" dominate search trends, underscoring its academic and commercial value. Environmental considerations are also pivotal; recent studies explore green chemistry approaches to its production, minimizing waste and energy use. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In conclusion, 4-Methyl-5-nitro-2-(pyridin-4-yl)pyridine (CAS No. 1214351-37-7) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from pharmaceutical intermediates to advanced materials—position it as a compound of enduring scientific interest. As research evolves, its role in addressing global health and industrial challenges will likely expand, reinforcing its status as a cornerstone in synthetic chemistry.